N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium

• CAS No.: 21618-44-0
• Molecular Formula: C7H18NO+
• Molecular Weight: 132.22 g/mol
• IUPAC Name: 2-hydroxyethyl-dimethyl-propan-2-ylazanium
• InChI: InChI=1S/C7H18NO/c1-7(2)8(3,4)5-6-9/h7,9H,5-6H2,1-4H3/q+1
• InChI Key: XEFMRTKNNQDDAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[N+](C)(C)CCO

Description

N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium is a quaternary ammonium compound known for its surfactant properties. It is commonly used in various industrial and scientific applications due to its ability to interact with both hydrophilic and hydrophobic substances.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium typically involves the reaction of dimethylamine with 2-chloroethanol under controlled conditions. The reaction is carried out in an aqueous medium, and the product is purified through crystallization or distillation .

Industrial Production Methods

Industrial production of this compound often involves large-scale batch reactors where the reactants are mixed and heated to the desired temperature. The reaction is monitored to ensure complete conversion, and the product is then separated and purified using techniques such as distillation or chromatography .

Chemical Reactions Analysis

Types of Reactions

N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: It can undergo nucleophilic substitution reactions to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like sodium hydroxide or potassium hydroxide are commonly used.

Major Products Formed

The major products formed from these reactions include various derivatives of this compound, such as its oxides, amines, and substituted compounds .

Scientific Research Applications

N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium has a wide range of applications in scientific research:

Chemistry: Used as a surfactant in various chemical reactions and processes.

Biology: Employed in cell culture and molecular biology experiments as a stabilizing agent.

Medicine: Investigated for its potential use in drug delivery systems and as an antimicrobial agent.

Industry: Utilized in the production of detergents, fabric softeners, and other cleaning agents

Mechanism of Action

The mechanism of action of N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium involves its interaction with cell membranes and proteins. It disrupts the lipid bilayer of cell membranes, leading to cell lysis. Additionally, it can interact with proteins, altering their structure and function .

Comparison with Similar Compounds

Similar Compounds

Methyldiethanolamine: Another quaternary ammonium compound with similar surfactant properties.

N-(2-Hydroxyethyl)cytisine: A compound with similar chemical structure but different biological activity.

Uniqueness

N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium is unique due to its specific combination of hydrophilic and hydrophobic properties, making it highly effective as a surfactant in various applications. Its ability to disrupt cell membranes also makes it a valuable antimicrobial agent .